Cas no 941992-29-6 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5-chlorothiophene-2-sulfonamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5-chlorothiophene-2-sulfonamide
• CAS No: 941992-29-6
• MF: C₁₇H₁₉ClN₂O₃S₂
• MW: 398.927360773087
• CID: 6001513
• PubChem ID: 16927476
• Update Time: 2025-05-23

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5-chlorothiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5-chlorothiophene-2-sulfonamide
• 2-Thiophenesulfonamide, N-(1-butyl-1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-5-chloro-
• F2385-0233
• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-5-chlorothiophene-2-sulfonamide
• AKOS024645378
• 941992-29-6

• Inchi： 1S/C17H19ClN2O3S2/c1-2-3-10-20-14-6-5-13(11-12(14)4-8-16(20)21)19-25(22,23)17-9-7-15(18)24-17/h5-7,9,11,19H,2-4,8,10H2,1H3
• InChI Key： LUDSFBNNIXRFBR-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CCCC)(=O)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 398.0525625g/mol
• Monoisotopic Mass: 398.0525625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.399±0.06 g/cm3(Predicted)
• Boiling Point: 628.5±65.0 °C(Predicted)
• pka: 6.92±0.20(Predicted)

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5-chlorothiophene-2-sulfonamide

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5-chlorothiophene-2-sulfonamide: A Comprehensive Overview

The compound N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5-chlorothiophene-2-sulfonamide (CAS No. 941992-29-6) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its unique structural features, which include a tetrahydroquinoline moiety and a thiophene sulfonamide group. The presence of these functional groups endows the molecule with distinctive chemical and biological properties.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry due to their ability to interact with various biological targets. The sulfonamide group, in particular, is known for its role in modulating pharmacokinetic properties such as solubility and bioavailability. The 5-chlorothiophene substituent further enhances the compound's electronic characteristics, making it a promising candidate for drug discovery and development.

One of the most intriguing aspects of this compound is its potential in antimicrobial research. According to a study published in the *Journal of Medicinal Chemistry*, derivatives of this compound have shown significant activity against a range of bacterial and fungal pathogens. The sulfonamide group plays a crucial role in this activity by disrupting key enzymatic pathways essential for microbial survival.

In addition to its antimicrobial properties, N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5-chlorothiophene-2-sulfonamide has also been explored for its potential in cancer therapy. Research conducted at the University of California revealed that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to the compound's ability to target specific oncogenic pathways.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the preparation of the tetrahydroquinoline core and the subsequent coupling with the thiophene sulfonamide moiety. Recent advancements in catalytic methods have significantly improved the yield and purity of this synthesis process.

From an environmental perspective, this compound has been studied for its potential as a green chemical. Its biodegradability and low toxicity make it an attractive option for use in sustainable chemical processes. Researchers at the Massachusetts Institute of Technology (MIT) have reported that this compound can be effectively utilized in catalytic reactions under mild conditions.

In conclusion, N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-5-chlorothiophene-2-sulfonamide (CAS No. 941992